N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C20H21NO2S2/c22-19(20(8-1-2-9-20)18-6-4-11-25-18)21-13-16(15-7-12-24-14-15)17-5-3-10-23-17/h3-7,10-12,14,16H,1-2,8-9,13H2,(H,21,22)
• InChI Key: TXSAZNOFQDEPFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC(C3=CSC=C3)C4=CC=CO4
• Molecular Formula: C20H21NO2S2
• Molecular Weight: 371.5 g/mol
• CAS No.: 2097919-33-8

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C20H21NO2S2 and its molecular weight is 371.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Compounds involving furan and thiophene units have been synthesized and subjected to various chemical reactions to explore their potential applications. For instance, Aleksandrov and El’chaninov (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its further transformation into 2-(furan-2-yl)benzo[e][1,3]benzothiazole, highlighting the compound's versatile reactivity through electrophilic substitution reactions such as nitration, bromination, formylation, and acylation (Aleksandrov & El’chaninov, 2017). This reactivity suggests potential for further functionalization and application in materials science and organic synthesis.

Biological Applications

Furan-carboxamide derivatives have demonstrated significant biological activity, such as inhibition against influenza A H5N1 virus, indicating potential for antiviral drug development. A study by Yongshi et al. (2017) reported the synthesis and biological characterization of furan-carboxamide derivatives, showing potent inhibitory activity against H5N1 influenza A virus (Yongshi et al., 2017).

Materials Science

Compounds containing furan and thiophene moieties have been applied in materials science, particularly in the development of dye-sensitized solar cells. Kim et al. (2011) explored phenothiazine derivatives with furan as conjugated linkers, achieving a solar energy-to-electricity conversion efficiency improvement of over 24% compared to reference cells, underlining the significance of these compounds in renewable energy technologies (Kim et al., 2011).

Antimicrobial and Anticancer Activities

A broad range of activities, including antimicrobial and anticancer properties, has been discovered in compounds structurally related to N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide. Zaki, Al-Gendey, and Abdelhamid (2018) synthesized chalcone-based compounds leading to the creation of pyridines, thioamides, and other derivatives, showing significant antimicrobial and anticancer activities (Zaki, Al-Gendey, & Abdelhamid, 2018).